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Compound of Interest

Compound Name: Tantalum(5+) oxalate

Cat. No.: B1619454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Tantalum(V) oxalate, a key precursor in the synthesis of various tantalum-containing materials,

presents a fascinating case study in coordination chemistry. While widely utilized, its definitive

chemical structure remains a subject of investigation, with no publicly available single-crystal X-

ray diffraction data to date. This guide provides a comprehensive overview of the current

understanding of Tantalum(V) oxalate, including its likely coordination environment, synthesis,

and physicochemical properties, based on available scientific literature and chemical database

information.

Chemical Identity and Physicochemical Properties
Tantalum(V) oxalate is a coordination complex formed between the tantalum(V) ion (Ta⁵⁺) and

oxalate anions (C₂O₄²⁻). While its exact solid-state structure is not well-documented, it is often

represented by the chemical formula Ta₂(C₁₀O₂₀), suggesting a dimeric structure with five

oxalate ligands per two tantalum atoms.[1][2] It is typically available as a white powder or as a

concentrated aqueous solution.

Table 1: Physicochemical Properties of Tantalum(V) Oxalate
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Property Value Reference

Chemical Formula Ta₂(C₁₀O₂₀) [1][2]

Molecular Weight 881.9 g/mol Calculated

Appearance White powder [1]

Solubility

Soluble in water, often

supplied as an aqueous

solution.[3][4]

Decomposition
Converts to tantalum(V) oxide

(Ta₂O₅) upon heating.[1]

The Chemical Structure: A Coordination Complex
In the absence of a definitive crystal structure, the chemical structure of Tantalum(V) oxalate is

best understood through the principles of coordination chemistry. The oxalate anion is a classic

bidentate ligand, meaning it binds to the central metal ion through two of its oxygen atoms,

forming a stable five-membered chelate ring.

Given the +5 oxidation state of tantalum, a common coordination number is 6, resulting in an

octahedral geometry. A plausible and commonly encountered coordination complex for a metal

in a +5 oxidation state with oxalate is a tris(oxalato) metalate(V) anion. In the case of tantalum,

this would be the tris(oxalato)tantalate(V) anion, [Ta(C₂O₄)₃]⁻. The charge of this complex

anion would be balanced by a suitable counter-ion, which is often an alkali metal or ammonium

cation in solution.

For a neutral dimeric species with the formula Ta₂(C₂O₄)₅, a structure involving bridging oxalate

ligands connecting two tantalum centers is likely. Each tantalum atom could still maintain a

coordination number of 6, with a combination of bidentate and bridging oxalate ligands.

Visualizing the Coordination Environment
The following diagram illustrates the proposed structure of the tris(oxalato)tantalate(V) anion, a

likely species present in solutions of Tantalum(V) oxalate.

Caption: Proposed structure of the tris(oxalato)tantalate(V) anion.
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Experimental Protocols: Synthesis of Tantalum(V)
Oxalate
The synthesis of Tantalum(V) oxalate typically involves the reaction of a tantalum(V) precursor,

most commonly freshly precipitated tantalum hydroxide (Ta(OH)₅) or tantalum pentoxide

(Ta₂O₅), with oxalic acid.[4][5] The reactivity of tantalum oxide with oxalic acid is highly

dependent on the nature of the oxide; freshly precipitated, hydrated tantalum oxide is

significantly more reactive than its aged or calcined counterparts.[5]

General Synthesis from Tantalum Hydroxide
The following is a generalized experimental protocol based on patent literature for the

production of a concentrated aqueous solution of Tantalum(V) oxalate.[4]

Experimental Workflow
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Start: Tantalum(V) Fluoride Solution

Precipitation of Tantalum Hydroxide
(e.g., with ammonia)

Filtration and Washing of Precipitate
(to remove fluoride ions)

Reaction with Oxalic Acid Dihydrate
(approx. 2 parts oxalic acid to 1 part Ta₂O₅ equivalent)

Equilibration and Separation
(to dissolve and separate from any unreacted solids)

End Product: Concentrated Tantalum(V) Oxalate Solution

Click to download full resolution via product page

Caption: General workflow for the synthesis of Tantalum(V) oxalate solution.

Detailed Methodology:

Precipitation of Tantalum Hydroxide: A soluble tantalum(V) salt, such as tantalum(V) fluoride

(TaF₅), is dissolved in water. Tantalum hydroxide is then precipitated by the addition of a

base, for example, aqueous ammonia. It is crucial to use the freshly precipitated hydroxide

for the subsequent step.

Filtration and Washing: The precipitated tantalum hydroxide is filtered and washed

thoroughly with deionized water to remove any soluble impurities, particularly residual

fluoride ions if TaF₅ is used as the precursor.
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Reaction with Oxalic Acid: The washed and dewatered tantalum hydroxide filter cake is

mixed with solid oxalic acid dihydrate (H₂C₂O₄·2H₂O). A typical ratio is approximately 2 parts

by weight of oxalic acid dihydrate to 1 part by weight of the tantalum pentoxide equivalent in

the hydroxide cake.[4] The mixture will gradually liquefy as the reaction proceeds, forming a

slurry. Gentle warming can facilitate the conversion.

Equilibration and Separation: The resulting solution is allowed to equilibrate for a period to

ensure complete reaction and dissolution. Any unreacted solids can be removed by filtration

or decantation to yield a clear, concentrated aqueous solution of Tantalum(V) oxalate.

Spectroscopic Characterization
While a definitive crystal structure is lacking, spectroscopic techniques can provide valuable

insights into the coordination environment of Tantalum(V) in the oxalate complex.

Infrared (IR) and Raman Spectroscopy: These techniques are sensitive to the vibrations of

the oxalate ligand. The positions and number of the C=O and C-O stretching bands can

provide information on the coordination mode of the oxalate (e.g., bidentate vs. bridging).

Nuclear Magnetic Resonance (NMR) Spectroscopy: While ¹⁸¹Ta NMR is challenging due to

its large quadrupole moment, ¹³C NMR of the oxalate ligand could provide information about

the symmetry of the complex in solution.[6][7]

Detailed spectroscopic data for a well-characterized Tantalum(V) oxalate complex is not readily

available in the public domain, highlighting an area for future research.

Applications in Research and Development
Tantalum(V) oxalate serves as a valuable precursor in materials science and drug development

for several reasons:

Synthesis of Tantalum-Containing Nanomaterials: It is used in the preparation of tantalum

oxide (Ta₂O₅) nanoparticles and thin films, which have applications in electronics, catalysis,

and biocompatible coatings.[3] The oxalate complex can be decomposed at relatively low

temperatures to yield the oxide.
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Doping of Materials: The aqueous solubility of Tantalum(V) oxalate makes it a convenient

source for doping other materials with tantalum to modify their properties.

Pharmaceutical Research: Tantalum-based materials are being explored for biomedical

applications due to their biocompatibility and radio-opacity. Tantalum(V) oxalate can serve as

a starting material for the synthesis of novel tantalum-containing drug delivery systems or

contrast agents.

In conclusion, while the precise solid-state structure of a simple, neutral Tantalum(V) oxalate

remains to be elucidated, its chemistry is understood in the context of coordination complexes.

The tris(oxalato)tantalate(V) anion represents a plausible and stable species in solution. The

synthesis from freshly precipitated tantalum hydroxide and oxalic acid provides a reliable route

to aqueous solutions of this important precursor, paving the way for further advancements in

materials science and biomedical research. Further structural investigations, particularly single-

crystal X-ray diffraction studies, are needed to fully characterize this intriguing compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1619454#what-is-the-chemical-structure-of-tantalum-
5-oxalate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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